Cas no 344884-53-3 (2-(3,4-Dimethylphenoxy)butanoyl chloride)

2-(3,4-Dimethylphenoxy)butanoyl chloride structure
344884-53-3 structure
Product Name:2-(3,4-Dimethylphenoxy)butanoyl chloride
CAS No:344884-53-3
MF:C12H15ClO2
MW:226.699302911758
MDL:MFCD12197830
CID:3042508
PubChem ID:13239459
Update Time:2024-11-05

2-(3,4-Dimethylphenoxy)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethylphenoxy)butanoyl chloride
    • butanoyl chloride, 2-(3,4-dimethylphenoxy)-
    • 2-(3,4-Dimethyl-phenoxy)-butyryl chloride
    • ALBB-011257
    • 344884-53-3
    • MFCD12197830
    • BBL013961
    • STL195571
    • AKOS016345682
    • AKOS002392319
    • VS-04069
    • MDL： MFCD12197830
    • Inchi： 1S/C12H15ClO2/c1-4-11(12(13)14)15-10-6-5-8(2)9(3)7-10/h5-7,11H,4H2,1-3H3
    • InChI Key： VAPXLXJCLXYCIX-UHFFFAOYSA-N
    • SMILES： C(Cl)(=O)C(OC1=CC=C(C)C(C)=C1)CC

Computed Properties

  • Exact Mass: 226.0760574g/mol
  • Monoisotopic Mass: 226.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

2-(3,4-Dimethylphenoxy)butanoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
061887-500mg
2-(3,4-Dimethylphenoxy)butanoyl chloride
 344884-53-3
500mg
 3851.0CNY 2021-07-13
TRC
D052445-250mg
2-(3,4-Dimethylphenoxy)butanoyl Chloride
 344884-53-3
250mg
 $ 275.00 2022-06-06
TRC
D052445-500mg
2-(3,4-Dimethylphenoxy)butanoyl Chloride
 344884-53-3
500mg
 $ 450.00 2022-06-06
TRC
D052445-1000mg
2-(3,4-Dimethylphenoxy)butanoyl Chloride
 344884-53-3
1g
 $ 720.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
061887-500mg
2-(3,4-Dimethylphenoxy)butanoyl chloride
 344884-53-3
500mg
 3851CNY 2021-05-07
abcr
AB378183-500 mg
2-(3,4-Dimethyl-phenoxy)-butyryl chloride
 344884-53-3
500MG
 €254.60 2023-02-20
abcr
AB378183-1 g
2-(3,4-Dimethyl-phenoxy)-butyryl chloride
 344884-53-3
1g
 €322.50 2023-04-25
abcr
AB378183-5 g
2-(3,4-Dimethyl-phenoxy)-butyryl chloride
 344884-53-3
5g
 €907.00 2023-04-25
abcr
AB378183-500mg
2-(3,4-Dimethyl-phenoxy)-butyryl chloride; .
 344884-53-3
500mg
 €269.00 2025-02-14
abcr
AB378183-1g
2-(3,4-Dimethyl-phenoxy)-butyryl chloride; .
 344884-53-3
1g
 €317.00 2025-02-14

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